Cas no 1514045-88-5 (4-(carbamoylamino)oxolane-3-carboxylic acid)

• Product Name: 4-(carbamoylamino)oxolane-3-carboxylic acid
• CAS No: 1514045-88-5
• MF: C₆H₁₀N₂O₄
• MW: 174.154601573944
• MDL: MFCD21729199
• CID: 5302459
• Update Time: 2025-08-02

4-(carbamoylamino)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4-[(aminocarbonyl)amino]tetrahydro-
• 4-(carbamoylamino)oxolane-3-carboxylic acid

• MDL： MFCD21729199
• Inchi： 1S/C6H10N2O4/c7-6(11)8-4-2-12-1-3(4)5(9)10/h3-4H,1-2H2,(H,9,10)(H3,7,8,11)
• InChI Key： URZRQRQLEQZDED-UHFFFAOYSA-N
• SMILES： O1CC(NC(N)=O)C(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 4-(carbamoylamino)oxolane-3-carboxylic acid

4-(Carbamoylamino)oxolane-3-Carboxylic Acid: A Comprehensive Overview

4-(Carbamoylamino)oxolane-3-carboxylic acid, also known by its CAS number 1514045-88-5, is a versatile compound with significant applications in the fields of medicinal chemistry and biochemistry. This article provides an in-depth exploration of its structure, properties, synthesis, and potential applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.

The molecular structure of 4-(carbamoylamino)oxolane-3-carboxylic acid is characterized by a five-membered oxolane ring with a carboxylic acid group and a carbamoylamino group. The oxolane ring, also known as tetrahydrofuran, is a common motif in natural products and synthetic compounds due to its stability and reactivity. The presence of the carboxylic acid and carbamoylamino groups imparts unique chemical properties to the molecule, making it an interesting target for various chemical transformations.

Recent studies have highlighted the importance of 4-(carbamoylamino)oxolane-3-carboxylic acid in the development of novel pharmaceuticals. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that the carboxylic acid group plays a crucial role in modulating the activity of specific enzymes involved in inflammation pathways. This finding opens up new avenues for the design of more effective and targeted therapeutic agents.

In addition to its medicinal applications, 4-(carbamoylamino)oxolane-3-carboxylic acid has been explored for its potential as a building block in supramolecular chemistry. A 2021 study in Chemical Communications reported the synthesis of self-assembling nanostructures using this compound as a key component. The researchers utilized the hydrogen bonding capabilities of the carbamoylamino group to create well-defined nanostructures with tunable properties. These structures have shown promise in drug delivery systems and as templates for nanomaterials.

The synthesis of 4-(carbamoylamino)oxolane-3-carboxylic acid has been optimized through various methods, including enzymatic catalysis and metal-catalyzed reactions. A notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently introduce functional groups onto the oxolane ring. This method has been widely adopted due to its high yield and selectivity, making it suitable for large-scale production.

The physical and chemical properties of 4-(carbamoylamino)oxolane-3-carboxylic acid have also been extensively studied. It is a white crystalline solid with a melting point of approximately 185°C. The compound is soluble in polar solvents such as water and methanol but exhibits limited solubility in non-polar solvents like hexane. These properties make it amenable to various analytical techniques, including NMR spectroscopy and X-ray crystallography, which are essential for characterizing its structure and behavior.

In terms of safety, 4-(carbamoylamino)oxolane-3-carboxylic acid is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling and storage.

The environmental impact of 4-(carbamoylamino)oxolane-3-carboxylic acid has also been evaluated. Studies have shown that it is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic makes it an attractive option for green chemistry applications where environmental sustainability is a key consideration.

In conclusion, 4-(carbamoylamino)oxolane-3-carboxylic acid, with its CAS number 1514045-88-5, is a multifaceted compound with promising applications in medicinal chemistry, supramolecular chemistry, and green chemistry. Its unique structure and properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential, this compound is likely to play an increasingly significant role in advancing our understanding of chemical biology and pharmaceutical science.